Cas no 849921-25-1 (Ruthenium, dichloro[m-[(2S)-1-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl-kN3]-2-(diphenylphosphino-kP)ferrocene]]-, (TB-5-13)- (9CI))

• Product Name: Ruthenium, dichloro[m-[(2S)-1-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl-kN3]-2-(diphenylphosphino-kP)ferrocene]]-, (TB-5-13)- (9CI)
• CAS No: 849921-25-1
• MF: C₄₆H₄₃Cl₂FeNOP₂Ru
• MW: 915.608252763748
• CID: 716759
• PubChem ID: 16218757
• Update Time: 2024-10-26

Ruthenium, dichloro[m-[(2S)-1-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl-kN3]-2-(diphenylphosphino-kP)ferrocene]]-, (TB-5-13)- (9CI) Chemical and Physical Properties

Names and Identifiers

• (R)-2-[(RP)-2-(Diphenylphosphino)derrocenyl]-4-isopropyl-2-oxazoline triphenylphosphine ruthenium(II) chloride complex
• (+)-DICHLORO[(4R)-4-(I-PROPYL)-2-{(R)-2-(DIPHENYLPHOSPHINO)FERROCENYL}OXAZOLINE](TRIPHENYLPHOSPHINE)RUTHENIUM (II)
• (R)-2-[(RP)-2-(Diphenylphosphino)ferrocenyl]-4-isopropyl-2-oxazoline triphenylphosphine ruthenium(II) chloride Complex
• Ruthenium, dichloro[m-[(2S)-1-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl-kN3]-2-(diphenylp...
• Ruthenium, dichloro[m-[(2S)-1-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl-kN3]-2-(diphenylphosphino-kP)ferrocene]]-, (TB-5
• Ruthenium, dichloro[m-[(2S)-1-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl-kN3]-2-(diphenylphosphino-kP)ferrocene]]-, (TB-5-13)- (9CI)
• NAUD CATALYST SK-N003-1Z
• (+)-DICHLORO[(4R)-4-(I-PROPYL)-2-[(R)-2-(DIPHENYLPHOSPHINO)FERROCENYL]OXAZOLINE](TRIPHENYLPHOSPHINE)RUTHENIUM (II)
• (R)-2-[(R)-2-(DIPHENYLPHOSPHINO)FERROCENYL]-4-ISOPROPYL-2-OXAZOLINE TRIPHENYLPHOSPHINE RUTHENIUM(II) CHLORIDE COMPLEX
• (S)-1-(DIPHENYLPHOSPHINO)-2-[(R)-4-ISOPROPYL-2-OXAZOLIN-2-YL]FERROCENE TRIPHENYLPHOSPHINE RUTHENIUM(II) CHLORIDE COMPLEX
• (R)-2-[(R)-2-(Diphenylphosphino)ferrocenyl]-4-isopropyl-2-oxazoline triphenylpho
• (+)-Dichloro[(4R)-4-(i-propyl)-2-{(R)-2-(diphenylphosphino)ferrocenyl}oxazoline](triphenylphosphine)ruthenium(II)
• (s)-1-(diphenylphosphino)-2-[(r)-4-isopropyl-2-oxazolin-2-yl]ferrocene triphenylphosphine ruthenium(ii) chloride complex (acc to cas)
• (R)-2-[(RP)-2-(Diphenylphosphino)ferrocenyl]-4-isopropyl-2-oxazoline triphenylphosphine ruthenium(II) chloride Complex
• 849921-25-1
• (+)-Dichloro[(4R)-4-(i-propyl)-2-{(R)-2-(diphenylphosphino)ferrocenyl}oxazoline](triphenylphosphine) ruthenium(II)
• MFCD08459356
• CID 16218757

• MDL： MFCD08459356
• Inchi： 1S/C23H23NOP.C18H15P.C5H5.2ClH.Fe.Ru/c1-17(2)21-16-25-23(24-21)20-14-9-15-22(20)26(18-10-5-3-6-11-18)19-12-7-4-8-13-19;1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-2-4-5-3-1;;;;/h3-15,17,21H,16H2,1-2H3;1-15H;1-5H;2*1H;;/q;;;;;;+2/p-2/t21-;;;;;;/m0....../s1
• InChI Key： RKBAYBDGVOXZHR-FXULVREGSA-L
• SMILES： [C]1([CH][CH][CH][C]1P(C1=CC=CC=C1)C1=CC=CC=C1)C1OC[C@@H](C(C)C)N=1.P(C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1.[Ru](Cl)Cl.[CH]1[CH][CH][CH][CH]1.[Fe]

Computed Properties

• Exact Mass: 915.05900
• Monoisotopic Mass: 915.058970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 54
• Rotatable Bond Count: 7
• Complexity: 777
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• Color/Form: Dark yellow powder
• PSA: 48.77000
• LogP: 9.29760
• Solubility: Not available

Ruthenium, dichloro[m-[(2S)-1-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl-kN3]-2-(diphenylphosphino-kP)ferrocene]]-, (TB-5-13)- (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38